Cas no 76936-44-2 (N2,N2,2-Trimethylpropane-1,2-diamine Dihydrochloride)

• Product Name: N2,N2,2-Trimethylpropane-1,2-diamine Dihydrochloride
• CAS No: 76936-44-2
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• MDL: MFCD05201592
• CID: 548649
• PubChem ID: 9161360
• Update Time: 2025-07-02

N2,N2,2-Trimethylpropane-1,2-diamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N2,N2,2-Trimethylpropane-1,2-diamine
• 1,2-Propanediamine,N2,N2,2-trimethyl-
• 2,N*2*,N*2*-Trimethyl-propane-1,2-diamine
• 2-N,2-N,2-trimethylpropane-1,2-diamine
• 1,1,N1,N1-Tetramethyl-aethandiyldiamin
• 1,1,N1,N1-tetramethyl-ethanediyldiamine
• 2-dimethylamino-2-methylpropylamine
• N-(2-AMino-1,1-diMethylethyl)-n,n-diMethylaMine
• N2,N2,2-trimethyl-1,2-propanediamine
• N2,N2-dimethyl-2-methyl-1,2-propanediamine
• tetramethylethylendiamine
• tetramethylethylenediamine
• 3-CHLORO-45-DIMETHOXYBENZONITRILE97
• DTXSID80429356
• BS-12804
• 76936-44-2
• (1-amino-2-methylpropan-2-yl)dimethylamine
• SCHEMBL1723198
• N,N',N'-tetramethylethylenediamine
• 1,2-Propanediamine, N2,N2,2-trimethyl-
• A865383
• AKOS000122872
• MFCD05201592
• FT-0678783
• 2,n2,n2-trimethyl-propane-1,2-diamine
• (2-Amino-1,1-dimethylethyl)dimethylamine
• N~2~,N~2~,2-Trimethylpropane-1,2-diamine
• BB 0218287
• J-523407
• EN300-22519
• G32037
• DB-101658
• N2,N2,2-Trimethylpropane-1,2-diamine Dihydrochloride

• MDL： MFCD05201592
• Inchi： 1S/C6H16N2/c1-6(2,5-7)8(3)4/h5,7H2,1-4H3
• InChI Key： PKZCRWFNSBIBEW-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C)(C)CN

Computed Properties

• Exact Mass: 116.13100
• Monoisotopic Mass: 116.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: -0.1

Experimental Properties

• Density: 0.839
• Boiling Point: 122.898°C at 760 mmHg
• Flash Point: 24.494°C
• Refractive Index: 1.448
• PSA: 29.26000
• LogP: 0.98560

N2,N2,2-Trimethylpropane-1,2-diamine Dihydrochloride Security Information

• HazardClass：IRRITANT

Additional information on N2,N2,2-Trimethylpropane-1,2-diamine Dihydrochloride

Professional Introduction to N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride (CAS No. 76936-44-2)

N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride, with the CAS number 76936-44-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to as a diamine derivative, has garnered considerable attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride consists of a central propane backbone with two amino groups (-NH₂) attached at the 1 and 2 positions, each methylated at the 2-position. This specific arrangement imparts a high degree of steric hindrance and electronic richness to the molecule, making it a versatile intermediate in organic synthesis. The dihydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in various biochemical reactions and formulations.

In recent years, N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride has been extensively studied for its role in the synthesis of complex biomolecules and pharmaceutical agents. Its ability to act as a building block for polyamine derivatives has opened new avenues in the development of therapeutic agents targeting neurological disorders. For instance, researchers have explored its utility in creating novel ligands for metalloproteinase inhibition, which is crucial in managing conditions such as cancer and inflammation.

One of the most compelling applications of this compound is in the realm of drug delivery systems. The hydrochloride salt form allows for precise control over its solubility and stability, making it an ideal candidate for formulation into controlled-release medications. Recent studies have demonstrated its effectiveness in enhancing the bioavailability of poorly soluble drugs by forming stable complexes that improve dissolution rates. This has particular relevance in oncology, where efficient drug delivery is critical for therapeutic success.

The chemical reactivity of N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride also makes it a valuable tool in synthetic chemistry. Its amino groups can participate in various reactions such as condensation, alkylation, and acylation, enabling the construction of diverse molecular architectures. This flexibility has been leveraged in the synthesis of peptidomimetics and other bioactive molecules that mimic natural peptides but with improved pharmacokinetic properties.

Advances in computational chemistry have further enhanced our understanding of how N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride interacts with biological targets. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into its binding affinity and mode of action at the molecular level. These computational studies are complemented by experimental validations using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The compound's potential extends beyond pharmaceuticals into materials science. Its ability to form stable coordination complexes with metals has led to research into its applications as a corrosion inhibitor and catalyst ligand. In particular, its complexes with transition metals like palladium and platinum have shown promise in catalyzing cross-coupling reactions essential for organic synthesis.

Eco-friendly considerations have also driven innovation in the use of N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic methods employing enzymes to functionalize this compound have been explored as sustainable alternatives to traditional chemical synthesis.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications into emerging fields such as nanotechnology and biomedicine. Innovations in nanocarrier design leverage its properties to enhance drug targeting and delivery at the cellular level. Additionally, its role in developing smart materials that respond to biological stimuli is being investigated for potential use in diagnostic tools and therapeutic devices.

In conclusion, N,N,N',N',2,2-Trimethylpropane-1,2-diamine Dihydrochloride (CAS No. 76936-44-2) stands out as a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical development, material science, and beyond. As research continues to uncover new applications and synthetic methodologies，its importance is set to grow even further.